6-chloro-N-(pentan-3-yl)pyridin-3-amine

• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 6-chloro-N-pentan-3-ylpyridin-3-amine
• InChI: InChI=1S/C10H15ClN2/c1-3-8(4-2)13-9-5-6-10(11)12-7-9/h5-8,13H,3-4H2,1-2H3
• InChI Key: KKJZSFUYQQZJOI-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=CN=C(C=C1)Cl

Description

6-Chloro-N-(pentan-3-yl)pyridin-3-amine is a pyridine derivative featuring a chloro substituent at position 6 and a pentan-3-ylamine group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-N-(pentan-3-yl)pyridin-3-amine typically involves the chlorination of pyridin-3-amine followed by alkylation with pentan-3-yl halide. The reaction conditions often require the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is usually carried out in an organic solvent like dichloromethane or toluene at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely. Purification steps such as recrystallization or chromatography are employed to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions

6-chloro-N-(pentan-3-yl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often require bases like sodium hydroxide or potassium carbonate and solvents like ethanol or dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

6-chloro-N-(pentan-3-yl)pyridin-3-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential as a pharmacophore in drug design and development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-chloro-N-(pentan-3-yl)pyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural analogues, their molecular features, and reported activities:

Compound Name	Core Structure	Substituents	Molecular Formula	Biological Activity/Application	Synthesis Method	Reference
6-Chloro-N-(pentan-3-yl)pyridin-3-amine	Pyridine	Cl (C6), pentan-3-ylamine (C3)	C10H15ClN2	Not reported	Not specified	-
6-Chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine	Pyridine	Cl (C6), NO2 (C3), isopropyl (C2)	C8H10ClN3O2	Anticancer (intermediate)	Nucleophilic substitution
6-Chloro-N-(propan-2-yl)pyridazin-3-amine	Pyridazine	Cl (C6), isopropyl (C3)	C7H10ClN3	Industrial raw material	Not detailed
6-Chloro-N-(3-phenylpropyl)pyridin-3-amine	Pyridine	Cl (C6), 3-phenylpropyl (C3)	C14H15ClN2	Not reported	Pd-catalyzed coupling
6-Chloro-N-methylpyridazin-3-amine	Pyridazine	Cl (C6), methyl (C3)	C5H6ClN3	Research use (no specific activity)	Not detailed

Key Differences and Implications

Core Heterocycle Variations

• Pyridine vs. Pyridazine: Pyridazines (two adjacent nitrogen atoms) exhibit distinct electronic properties compared to pyridines (one nitrogen).
• Substituent Position : In 6-chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine (), the nitro group at C3 introduces electron-withdrawing effects, which may enhance electrophilic reactivity compared to the alkylamine substituent in the target compound .

Alkyl/Aryl Chain Effects

• Pentan-3-yl vs.
• Aromatic vs. Aliphatic Chains : The 3-phenylpropyl group in ’s compound adds aromaticity and bulk, which could enhance π-π stacking interactions in biological systems but may also introduce steric hindrance .

Physicochemical Properties

• Hydrogen Bonding : The amine group in the target compound may form intermolecular hydrogen bonds (as seen in ’s crystal structure), influencing solid-state stability and dissolution rates .

Biological Activity

6-Chloro-N-(pentan-3-yl)pyridin-3-amine is a compound that has drawn attention due to its potential biological activities, particularly in pharmacology. This article reviews the biological properties of this compound, summarizing relevant findings from diverse sources, including structure-activity relationships, enzyme inhibition studies, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 6-chloro-N-(pentan-3-yl)pyridin-3-amine can be represented as follows:

$$\text{C}_1\text{H}_1\text{N}_1\text{Cl}\text{C}_5\text{H}_{10}\text{N}$$

This structure features a pyridine ring substituted with a chlorine atom and a pentan-3-yl group, which may influence its interaction with biological targets.

Biological Activity Overview

Research indicates that 6-chloro-N-(pentan-3-yl)pyridin-3-amine exhibits several biological activities:

• Enzyme Inhibition : The compound has been studied for its inhibitory effects on various kinases. For instance, it has shown potential as an inhibitor of Bruton's tyrosine kinase (BTK) and other kinases involved in cancer pathways .
• Anticancer Properties : Preliminary studies suggest that this compound may possess anticancer properties by inducing apoptosis in cancer cell lines. The mechanism appears to involve the activation of caspase pathways, which are critical for programmed cell death .
• Anti-inflammatory Effects : There is evidence suggesting that similar compounds can modulate inflammatory responses through Toll-like receptor (TLR) pathways, particularly TLR8. This modulation may lead to decreased pro-inflammatory cytokine production .

Case Study 1: Kinase Inhibition

A study focusing on the structure-activity relationship (SAR) of pyridine derivatives revealed that modifications on the pyridine ring significantly affect kinase inhibition potency. For example, the introduction of alkyl groups at specific positions enhanced selectivity for BTK over other kinases .

Compound	Kinase Target	IC50 (µM)
6-Chloro-N-(pentan-3-yl)pyridin-3-amine	BTK	0.80
Other derivatives	Various kinases	>10

Case Study 2: Apoptosis Induction

In vitro studies using breast cancer cell lines demonstrated that treatment with 6-chloro-N-(pentan-3-yl)pyridin-3-amine resulted in significant apoptosis induction. The concentration required for a five-fold increase in apoptotic signaling was found to be around 1 µM .

Cell Line	GI50 (µM)	Emax	Apoptosis Induction
MDA-MB-231	0.80	32.4	Yes
BT-20	0.60	7.73	Yes

The proposed mechanism of action for the biological activity of 6-chloro-N-(pentan-3-yl)pyridin-3-amine involves:

• Kinase Inhibition : By binding to the ATP-binding site of kinases like BTK, the compound prevents phosphorylation events critical for cell survival and proliferation.
• Caspase Activation : The induction of apoptosis is likely mediated through caspase activation, leading to cellular breakdown and death.
• TLR Modulation : Similar compounds have been shown to activate TLR pathways, which could enhance immune responses against tumors or infections .

Q & A

Q. Answer :

• Synthesis : Utilize nucleophilic aromatic substitution by reacting 6-chloropyridin-3-amine with pentan-3-yl bromide under reflux in a polar aprotic solvent (e.g., DMF) with a base such as K₂CO₃. Monitor reaction progress via TLC .
• Structural Confirmation :
  • NMR : Analyze $^1H$ and $^{13}C$ NMR spectra to confirm substitution patterns. Key signals include pyridine ring protons (δ 7.8–8.2 ppm) and aliphatic protons from the pentan-3-yl group (δ 1.2–1.6 ppm) .
  • X-ray Crystallography : For unambiguous confirmation, grow single crystals via slow evaporation in ethanol and refine using SHELXL (space group P2/c, Z = 8) to determine bond lengths and angles .

Advanced Question: How can crystallographic data inconsistencies arise during refinement of 6-chloro-N-(pentan-3-yl)pyridin-3-amine, and how are they resolved?

Q. Answer :

• Common Issues : Disordered aliphatic chains (pentan-3-yl group) or thermal motion artifacts in the pyridine ring. These may lead to high R-factors (>0.05) .
• Resolution :
  • Use SHELXL ’s PART and SUMP commands to model disorder, applying constraints to bond distances and angles.
  • Validate with Hirshfeld surface analysis to assess intermolecular interactions (e.g., C–H···Cl contacts) .
  • Cross-check with DFT-optimized geometries (B3LYP/6-311G**) for bond length deviations >0.02 Å .

Basic Question: What in vitro assays are suitable for evaluating the biological activity of this compound?

Q. Answer :

• Cell Viability Assays : Test against cancer cell lines (e.g., HCT-116, HT29) using MTT assays. Prepare stock solutions in DMSO (<0.1% final concentration) and perform dose-response curves (1–100 μM) with triplicate replicates .
• Enzyme Inhibition : Screen against kinases (e.g., p38 MAPK) using ADP-Glo™ Kinase Assay. Include controls like SB-202190 (IC₅₀ = 50 nM) for comparison .

Advanced Question: How to address contradictions in biological activity data across different assay platforms?

Q. Answer :

• Case Example : Discrepancies in IC₅₀ values between cell-based and enzyme assays may arise from off-target effects or solubility issues.
• Methodology :
  • Perform solubility testing in assay buffers (e.g., PBS pH 7.4) using dynamic light scattering (DLS).
  • Validate target engagement via SPR (Surface Plasmon Resonance) with immobilized kinases (KD < 1 μM suggests direct binding) .
  • Use siRNA knockdown of suspected off-targets (e.g., PI3K) to isolate mechanism .

Advanced Question: What computational strategies predict the compound’s interaction with biological targets?

Q. Answer :

• Molecular Docking : Use AutoDock Vina with the target’s crystal structure (e.g., PDB: 6S2K). Parameterize the ligand with GAFF2 force field and assign charges via AM1-BCC .
• MD Simulations : Run 100-ns simulations in GROMACS to assess binding stability. Analyze RMSD (<2 Å) and hydrogen bond occupancy (>50%) with catalytic residues (e.g., Lys-123 in kinases) .

Advanced Question: How to achieve selective functionalization of the pyridine ring without cleaving the pentan-3-yl group?

Q. Answer :

• Strategy :
  • Protection : Temporarily protect the amine group with Boc anhydride (tert-butyloxycarbonyl) before halogenation or nitration .
  • Directed Metalation : Use LDA (Lithium Diisopropylamide) at −78°C in THF to deprotonate the 4-position, followed by quenching with electrophiles (e.g., I₂) .

Basic Question: What are the optimal storage conditions to ensure compound stability?

Q. Answer :

• Storage : Keep under inert gas (Ar) at −20°C in amber vials to prevent photodegradation.
• Stability Testing : Monitor via HPLC (C18 column, 0.1% TFA in H₂O/MeCN gradient) every 6 months. Degradation >5% warrants repurification .

Basic Question: How to distinguish regioisomers of 6-chloro-N-(pentan-3-yl)pyridin-3-amine using spectroscopic methods?

Q. Answer :

• NMR : Compare coupling constants in $^1H$-COSY. For 3-amine vs. 4-amine isomers, meta-coupling (J = 2.5 Hz) in the pyridine ring is diagnostic .
• IR : Amine N–H stretches (3350–3450 cm⁻¹) differ in intensity due to hydrogen bonding in the solid state .